Ethyl 5-(4-nitrobenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-methylphenyl)-5-[(4-nitrobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C23H18N4O6S/c1-3-33-23(30)19-17-12-34-21(24-20(28)14-6-10-16(11-7-14)27(31)32)18(17)22(29)26(25-19)15-8-4-13(2)5-9-15/h4-12H,3H2,1-2H3,(H,24,28)
• InChI Key: YDDBUBWPBCJHAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=C(C=C4)C
• Molecular Formula: C23H18N4O6S
• Molecular Weight: 478.5 g/mol

Description

Ethyl 5-(4-nitrobenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H18N4O6S and its molecular weight is 478.48. The purity is usually 95%.
BenchChem offers high-quality Ethyl 5-(4-nitrobenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 5-(4-nitrobenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity and Antimitotic Agents

Ethyl 5-(4-nitrobenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate and its derivatives have been studied for their potential in cancer treatment. These compounds are explored as antimitotic agents, a class of drugs that inhibit cell division. For example, a study identified the inhibition of pyrimidine nucleosides incorporation into DNA and RNA as a possible action mechanism of certain pyridine oximes related to this compound, which could be valuable in developing new anticancer therapies (Temple et al., 1992).

Synthesis of Novel Heterocyclic Compounds

This chemical also serves as a key intermediate in synthesizing novel heterocyclic compounds. Research has demonstrated its utility in creating new molecular structures, which are essential in the development of new drugs and materials. For example, one study focused on synthesizing novel heterocyclic-thienoquinoline derivatives (Awad et al., 1991).

Biological Evaluation in Cancer Research

Another aspect of its application is in the biological evaluation of synthesized compounds as potential cancer chemotherapeutic agents. Studies have synthesized and evaluated various derivatives for their effectiveness against cancer cells, providing insights into new treatment possibilities (Labib, 2014).

Anticancer Activity of Heterocycles

Research on the synthesis of new heterocycles using this compound has led to the discovery of compounds with potent anticancer activity. This research is vital for discovering new drugs that could be more effective or have fewer side effects than current treatments (Abdel-Motaal et al., 2020).

Development of Antimicrobial Agents

In addition to its applications in cancer research, this compound and its derivatives have been explored for their antimicrobial properties. The synthesis of new pyrimidine derivatives, for example, has led to the evaluation of these compounds for their antimicrobial effects (Farag et al., 2008).